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Compound of Interest

Compound Name: 4-oxo-(E)-2-hexenal

Cat. No.: B1242744

An In-depth Technical Guide to 4-oxo-(E)-2-
hexenal

This technical guide provides a comprehensive overview of 4-oxo-(E)-2-hexenal, a reactive
aldehyde with significant biological activities. The information is tailored for researchers,
scientists, and drug development professionals, offering detailed data and insights into its
chemical properties, synthesis, and biological relevance.

Chemical Identity and Structure
CAS Number: 2492-43-5[1]

Chemical Structure:

4-oxo0-(E)-2-hexenal is an organic compound classified as a medium-chain aldehyde, an enal,
and an enone.[2] Its structure features a six-carbon chain with an aldehyde group at one end, a
ketone group at the 4-position, and a trans-double bond between carbons 2 and 3.

Molecular Formula: CeHsO:2
Molecular Weight: 112.13 g/mol [3]

IUPAC Name: (E)-4-oxohex-2-enal[3]
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Synonyms: (E)-4-oxohex-2-enal, 4-OHE, 4-oxohex-2-enal[4]

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic properties of 4-oxo-(E)-2-hexenal is
presented below.

Table 1: Physicochemical Properties of 4-oxo-(E)-2-hexenal

Property Value Reference
Molecular Weight 112.13 g/mol [3]
Molecular Formula CeHsO2 [3]
Appearance Light yellow to brown liquid

Boiling Point 100 °C at 5 Torr

Density 0.969 £ 0.06 g/cm? (Predicted)

LogP 0.050 (Estimated)

Table 2: Spectroscopic Data for 4-oxo-(E)-2-hexenal

Spectroscopy Type Data Highlights Reference

, Predicted spectra are available
1H NMR (Predicted) o [2]
in online databases.

) Predicted spectra are available
HC NMR (Predicted) in online databases 2l

Predicted spectra show a
Mass Spectrometry (GC-MS) ) [2][3]
molecular ion peak at m/z 112.

Characteristic peaks for C=0
(aldehyde and ketone) and

Infrared (IR) Spectroscopy ) [3]
C=C (alkene) stretching are

expected.
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Synthesis of 4-oxo-(E)-2-hexenal

A common and efficient one-step synthesis of 4-oxo-(E)-2-hexenal involves the oxidation of
commercially available 2-ethylfuran. This method, as described by Moreira and Millar (2005),
provides a straightforward route to obtaining the compound for research purposes.[5]

Experimental Protocol: Synthesis from 2-Ethylfuran

The synthesis is based on the procedure outlined by Moreira and Millar (2005).[5]

Materials:

2-Ethylfuran

N-bromosuccinimide (NBS)

Pyridine

Tetrahydrofuran (THF), aqueous

Procedure:

o A solution of 2-ethylfuran in aqueous tetrahydrofuran is prepared.

e The solution is cooled in an ice bath.

e N-bromosuccinimide (NBS) and pyridine are added to the reaction mixture.

e The reaction is stirred at a low temperature and then allowed to warm to room temperature.

e The reaction progress is monitored by thin-layer chromatography (TLC) or gas
chromatography-mass spectrometry (GC-MS).

» Upon completion, the reaction mixture is worked up by extraction with an organic solvent
(e.g., diethyl ether or dichloromethane).

e The organic layers are combined, dried over an anhydrous salt (e.g., sodium sulfate or
magnesium sulfate), and the solvent is removed under reduced pressure.
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e The crude product is purified by column chromatography on silica gel to yield pure 4-oxo-
(E)-2-hexenal.

Note: For the complete detailed protocol, including specific quantities, reaction times, and
purification conditions, it is highly recommended to consult the original publication by Moreira
and Millar (2005) in the Journal of Natural Products.

Diagram 1: Synthesis of 4-oxo-(E)-2-hexenal
Caption: One-step synthesis of 4-oxo-(E)-2-hexenal from 2-ethylfuran.

Biological Activities and Experimental Protocols

4-oxo0-(E)-2-hexenal exhibits a range of biological activities, primarily stemming from its high
reactivity as an a,3-unsaturated aldehyde.

Antibacterial Activity

4-oxo-(E)-2-hexenal has demonstrated antibacterial properties. A study by Noge et al. (2012)
identified this compound in the defensive secretions of the heteropteran, Dolycoris baccarum,
and confirmed its ability to inhibit bacterial growth.[6][7]

The following is a generalized protocol based on the research by Noge et al. (2012).[6]

Materials:

4-o0xo0-(E)-2-hexenal

Bacterial strains (e.g., Bacillus subtilis, Escherichia coli)

Nutrient broth

Agar plates

Sterile paper discs or microdilution plates

Procedure (Disk Diffusion Method):

o Bacterial cultures are grown to a specific optical density in nutrient broth.
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» A sterile cotton swab is used to evenly inoculate the surface of an agar plate with the
bacterial culture.

» Sterile paper discs are impregnated with known concentrations of 4-oxo-(E)-2-hexenal
dissolved in a suitable solvent.

e The discs are placed onto the surface of the inoculated agar plates.
» A control disc impregnated with the solvent alone is also included.
e The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours).

o The diameter of the zone of inhibition (the clear area around the disc where bacterial growth
is prevented) is measured.

Procedure (Broth Microdilution Method):

e A serial dilution of 4-oxo-(E)-2-hexenal is prepared in a 96-well microtiter plate containing
nutrient broth.

» Each well is inoculated with a standardized bacterial suspension.
o Positive (bacteria and broth) and negative (broth only) controls are included.

e The plate is incubated, and the minimum inhibitory concentration (MIC) is determined as the
lowest concentration of the compound that completely inhibits visible bacterial growth.

Table 3: Antibacterial Activity of 4-oxo-(E)-2-hexenal

Bacterial Strain Activity Metric Result Reference

Gram-positive and o
) o Growth inhibited
Gram-negative Inhibition ) [61[7]
] starting at 10 pg.
bacteria

For precise experimental conditions, including the specific bacterial strains tested and detailed
MIC values, refer to the original publication by Noge et al. (2012) in Bioscience, Biotechnology,
and Biochemistry.
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Mutagenicity and DNA Adduct Formation

4-oxo-(E)-2-hexenal is a known mutagen that can form adducts with DNA.[8] This activity is
attributed to its ability to react with nucleophilic sites on DNA bases. Research by Kasai and
colleagues has extensively studied its mutagenic properties and its formation from the
peroxidation of omega-3 fatty acids.[8]

The mutagenicity of 4-oxo-(E)-2-hexenal has been evaluated using the Ames test with
Salmonella typhimurium strains TA100 and TA104.[8] The following is a generalized protocol.

Materials:

Salmonella typhimurium strains TA100 and TA104 (histidine auxotrophs)

4-o0xo0-(E)-2-hexenal

S9 mix (for metabolic activation)

Minimal glucose agar plates

Top agar containing a trace amount of histidine and biotin

Procedure:

The Salmonella tester strain, the test compound at various concentrations, and either S9 mix
(for metabolic activation) or a buffer are combined in a test tube.

e The mixture is pre-incubated at 37°C.

» Molten top agar is added to the tube, and the contents are poured onto a minimal glucose
agar plate.

e The plates are incubated at 37°C for 48-72 hours.

e The number of revertant colonies (colonies that have regained the ability to synthesize
histidine) is counted.
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o A significant increase in the number of revertant colonies compared to the negative control
indicates a mutagenic effect.

Diagram 2: Workflow for the Ames Test
Caption: A simplified workflow of the Ames test for mutagenicity.

The formation of 4-oxo-(E)-2-hexenal-DNA adducts in vivo has been demonstrated in mice.[8]
A general protocol for the detection of these adducts is outlined below, based on the work of
Kasai et al.[8]

Materials:

Tissues from mice orally administered with 4-oxo-(E)-2-hexenal

DNA extraction kit

Enzymes for DNA digestion (e.g., nuclease P1, alkaline phosphatase)

LC/ESI-MS/MS system
Procedure:

o DNA Extraction: Genomic DNA is isolated from the target tissues (e.g., esophagus, stomach,
intestine) using a commercial DNA extraction kit or standard phenol-chloroform extraction
methods.

o DNA Digestion: The extracted DNA is enzymatically hydrolyzed to individual
deoxynucleosides.

o LC/ESI-MS/MS Analysis: The digested DNA sample is injected into an LC/ESI-MS/MS
system.

o Liquid Chromatography (LC): The deoxynucleosides, including the 4-OHE adducts, are
separated on a reverse-phase column.

o Electrospray lonization (ESI): The separated compounds are ionized.
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o Tandem Mass Spectrometry (MS/MS): The ionized adducts are fragmented, and specific
parent-daughter ion transitions are monitored for sensitive and specific detection and
guantification.

o Data Analysis: The levels of 4-OHE-DNA adducts are quantified by comparing the signal
intensities to those of known standards.

Table 4: 4-oxo-(E)-2-hexenal-DNA Adducts Detected in Mice

) Detection Level
Adduct Tissue Reference
(per 108 bases)

4-OHE-dA Stomach, Intestine 0.25-43.71
4-OHE-dC Stomach, Intestine 0.25-43.71
4-OHE-dG Stomach, Intestine 0.25-43.71
4-OHE-5-Me-dC Stomach, Intestine 0.25-43.71

For detailed LC-MS/MS parameters and specific adduct levels, please consult the original
research by Kasai et al. (2010) in Chemical Research in Toxicology.

Signaling Pathways and Logical Relationships

The biological effects of 4-oxo-(E)-2-hexenal are initiated by its interaction with cellular
macromolecules. Its mutagenicity is a direct consequence of its reaction with DNA, leading to
the formation of adducts that can cause mutations if not repaired.

Diagram 3: Logical Pathway from 4-oxo-(E)-2-hexenal Exposure to Mutagenesis

Caption: The pathway from exposure to 4-oxo-(E)-2-hexenal to potential carcinogenesis.

Conclusion

4-oxo-(E)-2-hexenal is a reactive aldehyde with significant implications in toxicology and

chemical ecology. Its mutagenic and antibacterial properties make it a compound of interest for
researchers in drug development and environmental health. The synthetic routes and analytical
methods described in this guide provide a foundation for further investigation into the biological
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roles and potential applications of this molecule. For detailed experimental protocols,
consulting the primary literature cited is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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